2-Methyl-4-thioxo-4H-pyran-3-yl 2-chloropropanoate
Overview
Description
2-Methyl-4-thioxo-4H-pyran-3-yl 2-chloropropanoate is a heterocyclic compound with the empirical formula C9H10O4. It is also known as 2-Methyl-4-oxo-4H-pyran-3-yl propionate . The compound features a pyran ring with a thioxo (sulfur) group and a chloropropanoate side chain. Its molecular weight is approximately 182.17 g/mol .
Molecular Structure Analysis
Physical and Chemical Properties Analysis
- Melting Point : White crystals with a melting point of approximately 161–163 °C (from CHCl3) .
- FTIR Spectra : Key absorption bands include C-H aromatic (3032 cm-1), C=O pyrone (1749 cm-1), C=O carboxylic acid (1677 cm-1), and others .
- NMR Spectra : Proton and carbon NMR data provide insights into the compound’s functional groups and connectivity .
Properties
IUPAC Name |
(2-methyl-4-sulfanylidenepyran-3-yl) 2-chloropropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3S/c1-5(10)9(11)13-8-6(2)12-4-3-7(8)14/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJNCIGDFLLQJTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=S)C=CO1)OC(=O)C(C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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